Cas no 1797205-49-2 (N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline)

• Product Name: N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline
• CAS No: 1797205-49-2
• MF: C₁₅H₁₈FN₅
• MW: 287.335325717926
• CID: 5892604
• PubChem ID: 75435947
• Update Time: 2025-10-31

N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline
• Z2736724633
• 1797205-49-2
• AKOS033416680
• EN300-26591709
• (2-fluoro-5-methylphenyl)-[(5-methyl-4-propyl-1,2,4-triazol-3-yl)methyl]cyanamide

• Inchi： 1S/C15H18FN5/c1-4-7-21-12(3)18-19-15(21)9-20(10-17)14-8-11(2)5-6-13(14)16/h5-6,8H,4,7,9H2,1-3H3
• InChI Key： IHZMIMDTGSQXIN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1N(C#N)CC1=NN=C(C)N1CCC

Computed Properties

• Exact Mass: 287.15462376g/mol
• Monoisotopic Mass: 287.15462376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.7Ų

Additional information on N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline

Introduction to N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline (CAS No. 1797205-49-2)

N-cyano-2-fluoro-5-methyl-N-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1797205-49-2, represents a pinnacle of molecular design and functionalization, showcasing the intricate interplay between heterocyclic structures and aromatic systems. Its molecular architecture incorporates multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications.

The structural framework of N-cyano-2-fluoro-5-methyl-N-[5-methyl-4-propyl-4H-1,2,4-triazol-3-yl]methyl]aniline is characterized by the presence of a fluorinated aniline core, which is further modified by a cyano group at the 2-position and a methyl substituent at the 5-position. The most intriguing feature of this molecule is the incorporation of a 5-methyl-4-propyl-4H-1,2,4-triazol moiety, which introduces additional complexity and potential for biological activity. This triazolyl group is known for its stability and ability to interact with biological targets in diverse ways.

In recent years, there has been a surge in research focused on developing novel aniline derivatives with enhanced pharmacological properties. The fluorine atom in the aniline ring not only increases lipophilicity but also modulates metabolic stability, making such compounds attractive for drug development. The cyano group further contributes to the electronic properties of the molecule, influencing its reactivity and interactions with biological receptors.

The synthesis of N-cyano-2-fluoro-5-methyl-N-[5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)methyl]aniline involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the triazolyl group is particularly challenging due to its sensitivity to nucleophilic attack and the need for optimal conditions to avoid side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its interaction with enzymes and receptors involved in inflammatory pathways. The combination of fluorine and triazolyl substituents is hypothesized to enhance binding affinity and selectivity, potentially leading to more effective therapeutic outcomes. Preliminary data suggest that derivatives of this nature may exhibit anti-inflammatory properties without significant toxicity.

Moreover, the structural versatility of N-cyano-2-fluoro-5-methyl-N-[5-methyl-4-propyl-4H-1,2,4-triazol-3-yldimethyl]aniline allows for further modifications to optimize its pharmacokinetic profile. By varying substituents on the triazolyl ring or introducing additional functional groups, chemists can fine-tune properties such as solubility, bioavailability, and metabolic stability. This flexibility makes it an ideal scaffold for structure-based drug design initiatives.

In conclusion, N-cyano-2-fluoro-5-methyl-N-[5-methyl-4-propyl-4H-1,2,4-triazol-3-yldimethyl]aniline represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.